Cas no 1342853-67-1 (2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide)

• Product Name: 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide
• CAS No: 1342853-67-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6205986
• PubChem ID: 63365315
• Update Time: 2025-10-21

2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• CS-0260063
• 1342853-67-1
• AKOS012670234
• EN300-7445425
• 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide
• 2-Ethoxy-N-((1-methylpyrrolidin-3-yl)methyl)acetamide

• Inchi： 1S/C10H20N2O2/c1-3-14-8-10(13)11-6-9-4-5-12(2)7-9/h9H,3-8H2,1-2H3,(H,11,13)
• InChI Key： VWWMOQOTWMAPEJ-UHFFFAOYSA-N
• SMILES： O(CC)CC(NCC1CN(C)CC1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide

Comprehensive Overview of 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide (CAS No. 1342853-67-1)

2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide (CAS No. 1342853-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and biochemical studies. The ethoxy and acetamide functional groups contribute to its versatility, making it a subject of interest for researchers focusing on neuropharmacology and medicinal chemistry.

In recent years, the demand for novel small-molecule compounds like 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide has surged, driven by advancements in high-throughput screening and computational drug design. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) targets, which could pave the way for new therapeutic agents. The compound's CAS No. 1342853-67-1 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

The synthesis of 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide involves multi-step organic reactions, often starting with pyrrolidine derivatives and ethoxyacetic acid. Its molecular weight and lipophilicity are critical parameters for researchers optimizing bioavailability and blood-brain barrier penetration. These properties align with current trends in personalized medicine and targeted drug delivery, topics frequently discussed in scientific forums and search engines.

One of the most searched questions related to this compound is: "What are the potential applications of 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide in neurodegenerative diseases?" Preliminary studies suggest its modulatory effects on specific neurotransmitter receptors, though further validation is required. Another common query is: "How does the ethoxy group influence the compound's pharmacokinetics?" The ethoxy moiety is known to enhance metabolic stability, a feature highly valued in drug discovery.

From an industrial perspective, CAS No. 1342853-67-1 is often procured by contract research organizations (CROs) and pharmaceutical companies for lead optimization projects. Its scalable synthesis and purity standards make it a viable candidate for GMP production. Additionally, the compound's structure-activity relationship (SAR) is a hot topic in cheminformatics circles, where machine learning models are increasingly used to predict its biological activity.

Environmental and regulatory considerations are also part of the discourse surrounding 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide. While it is not classified as a hazardous substance, its ecotoxicological profile is under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis methods, a trend highlighted in recent ACS (American Chemical Society) publications.

In summary, 2-ethoxy-N-[(1-methylpyrrolidin-3-yl)methyl]acetamide (CAS No. 1342853-67-1) represents a promising avenue for scientific exploration. Its multifunctional design and potential therapeutic applications make it a standout in the realm of specialty chemicals. As research progresses, this compound is likely to feature prominently in discussions about next-generation pharmaceuticals and innovative chemical entities.